Cas no 2229295-84-3 (1-2-(methoxymethyl)-1,3-thiazol-4-yl-N-methylcyclopropan-1-amine)

• Product Name: 1-2-(methoxymethyl)-1,3-thiazol-4-yl-N-methylcyclopropan-1-amine
• CAS No: 2229295-84-3
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 5903828
• PubChem ID: 165865847
• Update Time: 2025-11-07

1-2-(methoxymethyl)-1,3-thiazol-4-yl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(methoxymethyl)-1,3-thiazol-4-yl-N-methylcyclopropan-1-amine
• 1-[2-(methoxymethyl)-1,3-thiazol-4-yl]-N-methylcyclopropan-1-amine
• EN300-1759115
• 2229295-84-3

• Inchi： 1S/C9H14N2OS/c1-10-9(3-4-9)7-6-13-8(11-7)5-12-2/h6,10H,3-5H2,1-2H3
• InChI Key： DCQJJORXBBPQTJ-UHFFFAOYSA-N
• SMILES： S1C(COC)=NC(=C1)C1(CC1)NC

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.4Ų

Additional information on 1-2-(methoxymethyl)-1,3-thiazol-4-yl-N-methylcyclopropan-1-amine

Research Brief on 1-2-(methoxymethyl)-1,3-thiazol-4-yl-N-methylcyclopropan-1-amine (CAS: 2229295-84-3): Recent Advances and Applications

The compound 1-2-(methoxymethyl)-1,3-thiazol-4-yl-N-methylcyclopropan-1-amine (CAS: 2229295-84-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and cyclopropane structural motifs, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's interaction with central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that 1-2-(methoxymethyl)-1,3-thiazol-4-yl-N-methylcyclopropan-1-amine exhibits selective binding affinity for specific neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. These findings have sparked investigations into its potential as a novel therapeutic agent for neurological and psychiatric disorders, such as depression and anxiety.

From a synthetic chemistry perspective, recent advancements have optimized the production of this compound, improving yield and purity. Researchers have developed scalable synthetic routes that incorporate green chemistry principles, reducing environmental impact while maintaining high efficiency. These methodological improvements are critical for facilitating large-scale production and subsequent clinical trials.

In addition to its CNS applications, 1-2-(methoxymethyl)-1,3-thiazol-4-yl-N-methylcyclopropan-1-amine has shown activity against certain microbial pathogens. Studies indicate that the compound possesses antimicrobial properties, particularly against Gram-positive bacteria, making it a potential candidate for addressing antibiotic-resistant infections. Further research is needed to explore its spectrum of activity and mechanisms of resistance.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicological profile. Ongoing studies are employing advanced techniques such as metabolomics and proteomics to map its metabolic pathways and identify potential side effects. These efforts are essential for ensuring the compound's safety and efficacy in human applications.

In conclusion, 1-2-(methoxymethyl)-1,3-thiazol-4-yl-N-methylcyclopropan-1-amine (CAS: 2229295-84-3) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Its diverse biological activities and optimized synthetic routes highlight its potential for therapeutic development. Continued research will be crucial in unlocking its full clinical potential and addressing existing challenges.